Cas no 2839138-23-5 (3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1))

3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) is a synthetic organic compound featuring a thiophene ring substituted with an aminomethyl group, further modified by a cyclopropylmethyl moiety. The hydrochloride salt form enhances its stability and solubility, making it suitable for various chemical and pharmaceutical applications. This compound is particularly valuable as a building block in medicinal chemistry, where its structural motifs can contribute to the development of bioactive molecules. The cyclopropylmethyl group may impart unique steric and electronic properties, potentially influencing binding affinity and metabolic stability. Its well-defined crystalline form ensures consistent purity, facilitating precise use in research and synthesis.
3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) structure
2839138-23-5 structure
Product Name:3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1)
CAS No:2839138-23-5
MF:C9H14ClNS
MW:203.7321600914
CID:5757362
Update Time:2025-05-26

3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1)
    • Inchi: 1S/C9H13NS.ClH/c1-2-8(1)5-10-6-9-3-4-11-7-9;/h3-4,7-8,10H,1-2,5-6H2;1H
    • InChI Key: SVYNSFDPKPMHCO-UHFFFAOYSA-N
    • SMILES: C1SC=CC=1CNCC1CC1.[H]Cl

3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39847941-0.05g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
0.05g
$166.0 2023-05-25
Enamine
EN300-39847941-0.1g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
0.1g
$248.0 2023-05-25
Enamine
EN300-39847941-0.25g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
0.25g
$353.0 2023-05-25
Enamine
EN300-39847941-0.5g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
0.5g
$557.0 2023-05-25
Enamine
EN300-39847941-1.0g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
1g
$714.0 2023-05-25
Enamine
EN300-39847941-2.5g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
2.5g
$1399.0 2023-05-25
Enamine
EN300-39847941-5.0g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
5g
$2070.0 2023-05-25
Enamine
EN300-39847941-10.0g
(cyclopropylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
2839138-23-5 95%
10g
$3069.0 2023-05-25
Aaron
AR028AUH-50mg
(cyclopropylmethyl)[(thiophen-3-yl)methyl]aminehydrochloride
2839138-23-5 95%
50mg
$254.00 2025-02-16
Aaron
AR028AUH-100mg
(cyclopropylmethyl)[(thiophen-3-yl)methyl]aminehydrochloride
2839138-23-5 95%
100mg
$366.00 2025-02-16

Additional information on 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1)

Research Brief on 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) (CAS: 2839138-23-5)

3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) (CAS: 2839138-23-5) is a chemically synthesized compound that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by its thiophene and cyclopropylmethylamine moieties, has shown promising potential in the development of novel therapeutic agents. Its unique structural features make it a candidate for targeting specific biological pathways, particularly in the central nervous system (CNS) and inflammatory disorders.

Recent studies have focused on the compound's role as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. Preliminary in vitro and in vivo experiments suggest that 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical in the regulation of mood, cognition, and pain perception. These findings position the compound as a potential lead for the development of next-generation psychotropic medications.

The synthesis and optimization of 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) have been detailed in several recent publications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound's purity and structural integrity. These methodological advancements have facilitated more accurate pharmacological evaluations, reducing variability in experimental outcomes.

In addition to its CNS applications, recent investigations have explored the compound's anti-inflammatory properties. Studies using murine models have demonstrated that 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) can significantly reduce pro-inflammatory cytokine levels, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). These effects are believed to stem from the compound's ability to inhibit key signaling pathways, such as NF-κB and MAPK.

Despite these promising findings, challenges remain in the clinical translation of 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1). Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural derivatization and formulation optimization, with the goal of enhancing the compound's therapeutic index.

In conclusion, 3-Thiophenemethanamine, N-(cyclopropylmethyl)-, hydrochloride (1:1) (CAS: 2839138-23-5) represents a versatile and pharmacologically active compound with broad applications in CNS disorders and inflammatory diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges. The compound's unique chemical profile and promising preclinical data underscore its significance in contemporary drug discovery pipelines.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司